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Compound of Interest

Compound Name: Tungsten-183

Cat. No.: B082725

For Immediate Implementation: This document provides essential safety protocols and
logistical plans for the handling and disposal of Tungsten-183, ensuring the protection of
researchers, scientists, and drug development professionals. Adherence to these guidelines is
critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

Tungsten-183 is a radioactive isotope with a very long half-life, emitting low-energy alpha
particles.[1][2] While the external radiation risk is minimal due to the low penetration power of
alpha radiation, internal exposure through inhalation or ingestion of Tungsten-183 dust or
fumes can pose a significant health hazard.[3] Therefore, the primary safety objective is to
prevent internal contamination.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to mitigate the risks associated with Tungsten-
183. The following table summarizes the required equipment, which should be worn at all times
when handling this material.
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PPE Component

Specification

Purpose

Respiratory Protection

NIOSH-approved N95 or

higher-rated respirator

To prevent inhalation of
airborne Tungsten-183

particles.

Hand Protection

Double-layered nitrile gloves

To prevent skin contact and

cross-contamination.

Body Protection

Full-length laboratory coat with

closed cuffs

To protect skin and personal

clothing from contamination.

Eye Protection

Safety glasses with side

shields or goggles

To protect eyes from potential
splashes of solutions

containing Tungsten-183.

Foot Protection

Closed-toe shoes

To protect feet from spills and

falling objects.

Operational Plan: A Step-by-Step Guide to Safe

Handling

This detailed workflow is designed to minimize exposure and prevent the spread of

contamination during the handling of Tungsten-183.
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Safe Handling Workflow for Tungsten-183

Preparation

Designate a controlled work area

Y

Don all required PPE

Y

Gather all necessary equipment and materials

Hangling
Y

Weigh Tungsten-183 in a ventilated enclosure

Y

Transfer material carefully to minimize dust

Y

Perform experimental procedures

Decontamination‘? Waste Disposal

Survey work area and equipment for contamination

Y

Decontaminate surfaces and equipment as needed

Y

Segregate and package waste

Post-Handling
Y

Remove PPE in the designated area

Y

Wash hands and forearms thoroughly

Y

Monitor for personal contamination

Click to download full resolution via product page

Safe Handling Workflow
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Experimental Protocol for Safe Handling:
e Preparation:

o Designate a specific area for handling Tungsten-183, clearly marked with appropriate
radiation warning signs.

o Cover work surfaces with absorbent, disposable bench paper.

o Before entering the designated area, put on all required PPE as specified in the table
above.

o Ensure all necessary equipment (e.g., balances, spatulas, containers) is within the
designated area to avoid unnecessary movement.

e Handling:

[e]

All manipulations of Tungsten-183 powder should be conducted within a certified
chemical fume hood or a glove box to contain any airborne particles.

[e]

When weighing, use gentle movements to minimize the generation of dust.

o

If transferring the material, use techniques that reduce the likelihood of spills and dust
formation.

o

During experimental procedures, maintain a clean and organized workspace.
o Decontamination and Waste Disposal:

o After handling is complete, use a survey meter appropriate for detecting alpha radiation to
monitor the work area, equipment, and yourself for any contamination.

o If contamination is found, decontaminate the affected surfaces using appropriate cleaning
agents.

o All contaminated materials, including used PPE, bench paper, and cleaning supplies, must
be treated as radioactive waste.
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e Post-Handling:

o Remove PPE in a designated area, starting with gloves, followed by the lab coat, and then
respiratory and eye protection, to prevent cross-contamination.

o Immediately wash hands and forearms thoroughly with soap and water.
o Before leaving the work area, perform a final personal survey for any contamination.

Disposal Plan: Managing Tungsten-183 Waste

Due to its long half-life, Tungsten-183 waste cannot be held for decay. It must be disposed of
as low-level radioactive waste (LLRW) in accordance with institutional and national regulations.

The following decision tree outlines the disposal process.
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Disposal Decision Tree for Tungsten-183 Waste

Waste Generated

Determine Waste Type

Solid (e.g., gloves, paper) |Liquid (e.g., solutions)

Liquid Waste

Sharps (e.g., needles)

Sharps Waste

Solid Waste

Package in labeled, sealed container for solid LLRW

Package in labeled, sealed, non-reactive container for liquid LLRW Package in labeled, puncture-proof container for sharps LLRW

Store in designated radioactive waste accumulation area

Contact Environmental Health & Safety for pickup and disposal

Click to download full resolution via product page
Disposal Decision Tree

Disposal Protocol:

+ Segregation: At the point of generation, segregate Tungsten-183 waste from non-radioactive
and other types of chemical waste.
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Packaging:

o Solid Waste: Place in a durable, sealed, and clearly labeled container designated for solid
low-level radioactive waste.

o Liquid Waste: Collect in a non-reactive, sealed, and clearly labeled container designed for
liquid low-level radioactive waste.

o Sharps Waste: Place in a puncture-resistant, sealed, and clearly labeled container
specifically for radioactive sharps.

Labeling: All waste containers must be labeled with the radiation symbol, the isotope
(Tungsten-183), the activity level, the date, and the generating researcher's name.

Storage: Store packaged waste in a designated and secure radioactive waste accumulation
area.

Disposal: Contact your institution's Environmental Health and Safety (EHS) or Radiation
Safety Officer (RSO) to arrange for the pickup and final disposal of the waste. Do not
dispose of Tungsten-183 waste in general trash or down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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